3-{[(4-ethoxyphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-[(4-ethoxyphenyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C16H19NO5/c1-2-21-10-5-3-9(4-6-10)17-15(18)13-11-7-8-12(22-11)14(13)16(19)20/h3-6,11-14H,2,7-8H2,1H3,(H,17,18)(H,19,20)
• InChI Key: OABOSBXICQEOPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2C3CCC(C2C(=O)O)O3
• Molecular Formula: C16H19NO5
• Molecular Weight: 305.32 g/mol

Description

3-{[(4-ethoxyphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, commonly known as EPOC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPOC is a bicyclic compound that contains both a carbonyl and an amino group, making it a versatile compound for various chemical reactions.

Mechanism of Action

The mechanism of action of EPOC is not fully understood, but it is believed to involve the inhibition of bacterial cell wall synthesis and disruption of bacterial membrane integrity. Additionally, EPOC has been shown to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
EPOC has been shown to have a variety of biochemical and physiological effects, including the inhibition of bacterial growth, reduction of inflammation, and antioxidant activity. Additionally, EPOC has been found to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPOC is its versatility in various chemical reactions, making it a useful compound for organic synthesis. Additionally, its low toxicity profile and potential therapeutic applications make it an attractive candidate for further study. However, one limitation of EPOC is its relatively complex synthesis process, which may limit its scalability for large-scale production.

Future Directions

There are several potential future directions for the study of EPOC, including the development of new antibiotics, the investigation of its anti-inflammatory and antioxidant properties for the treatment of various diseases, and the exploration of its potential applications in materials science. Additionally, further study is needed to fully understand the mechanism of action of EPOC and its potential side effects.

Scientific Research Applications

EPOC has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, EPOC has been shown to exhibit antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. Additionally, EPOC has been found to possess anti-inflammatory and antioxidant properties, which may have potential therapeutic applications in the treatment of various diseases.